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Compound of Interest

Compound Name: Pigment orange 16

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
Pigment Orange 16 (PO 16) in industrial coatings. This information is intended to guide
researchers and formulators in leveraging the properties of this pigment for various coating
applications.

Pigment Orange 16, a disazo pyrazolone organic pigment, offers a vibrant, reddish-orange
shade.[1][2] It is recognized for its high color strength and good opacity.[3][4] While its primary
application is often cited in the printing ink industry, it is also recommended for a range of
industrial coatings, including automotive finishes, powder coatings, and decorative paints.[3][5]

[6]7]

Physicochemical and Fastness Properties

Pigment Orange 16 exhibits moderate to good fastness properties, though these can vary
depending on the specific grade and the formulation in which it is used. It generally shows
good resistance to chemicals like acids and alkalis.[1][5] However, its lightfastness and weather
resistance may not be suitable for all exterior applications, and its heat stability can be a
limiting factor in high-temperature baking systems.[1][3]

Table 1: Physicochemical Properties of Pigment Orange 16

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b021492?utm_src=pdf-interest
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.zeyachem.net/pigment-orange-16.html
https://dataintelo.com/report/pigment-orange-16-market
https://patents.google.com/patent/CN105238095A/en
http://vijaychemical.com/pigment_orange_16.html
https://patents.google.com/patent/CN105238095A/en
https://www.finelandchem.com/pigment-orange-16/
https://www.lonroy.com/astm-standards-for-pigments/
https://standards.iteh.ai/catalog/standards/astm/9dd032d6-095f-48c6-bd55-46bd7767c28c/astm-d4451-022021
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.zeyachem.net/pigment-orange-16.html
https://www.finelandchem.com/pigment-orange-16/
https://www.zeyachem.net/pigment-orange-16.html
https://patents.google.com/patent/CN105238095A/en
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Unit
C.l. Name Pigment Orange 16 -

C.l. Number 21160 -

CAS Number 6505-28-8 -
Chemical Class Disazo -
Molecular Formula C34H32N606 -
Density 1.26-1.51 g/cm3
Oil Absorption 28-55 ml/100g
pH Value 6.0-9.0 -

Note: The values presented are a range compiled from multiple sources and can vary between
different commercial grades.[1][3][8][9][10]

Table 2: Fastness Properties of Pigment Orange 16 (Scale: 1-5, where 5 is excellent;
Lightfastness: 1-8, where 8 is excellent)

Property Rating

Light Fastness (Full Shade) 5-8

Light Fastness (Tint) 4-7

Heat Resistance 170 - 200 (°C)
Water Resistance 4-5

Acid Resistance (5% HCI) 3-5

Alkali Resistance (5% NaOH) 3-5

Ethanol Resistance 3-5

Xylene Resistance 3-4
Migration Resistance 3-5

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.zeyachem.net/pigment-orange-16.html
https://patents.google.com/patent/CN105238095A/en
https://www.pcimag.com/articles/90449-evaluation-of-various-organic-color-pigments
https://www.researchgate.net/publication/296199003_Evaluation_of_various_organic_colour_pigments
https://www.wermac.org/societies/astm_painting_standards_part3.html
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Note: Fastness properties can be influenced by the binder system, pigment concentration, and
presence of other additives.[1][3][5][9][10]

Application in Industrial Coatings

Pigment Orange 16 is a cost-effective choice for applications where high chroma and good
opacity are desired, and exceptional light and weather fastness are not critical.[9]

Recommended Applications:

o General Industrial Coatings: Suitable for coatings on machinery, equipment, and other
industrial goods intended for interior or limited exterior exposure.

o Powder Coatings: Can be used in powder coating formulations, though its heat stability
should be considered for the curing cycle.[6]

» Decorative Paints: Recommended for both water-based and solvent-based decorative paints
for interior use.[6]

Considerations for Formulation:

» Dispersion: Proper dispersion is crucial to achieve optimal color strength, gloss, and stability.
High-speed dispersers are commonly used.

» Binder Compatibility: Pigment Orange 16 is generally compatible with a variety of binder
systems, including alkyd, acrylic, and polyurethane resins. However, compatibility testing is
always recommended.

o Flocculation: As with many organic pigments, there can be a tendency for flocculation, which
can be mitigated by the use of appropriate dispersing agents.

Experimental Protocols

The following are generalized protocols for evaluating Pigment Orange 16 in a solvent-based
industrial coating system. These should be adapted based on specific formulation requirements
and available equipment.

1. Protocol for Pigment Dispersion and Millbase Preparation
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Objective: To achieve a stable and finely dispersed pigment concentrate (millbase).

Equipment: High-speed disperser with a Cowles blade, laboratory balance, grinding gauge
(e.g., Hegman gauge).

Materials: Pigment Orange 16, binder resin solution, solvent(s), dispersing agent.
Procedure:

o Weigh the binder resin solution and solvent(s) into a suitable container.

o Under slow agitation, add the dispersing agent and mix until homogeneous.

o Gradually add the weighed amount of Pigment Orange 16 to the liquid components while
slowly increasing the speed of the disperser.

o Once all the pigment is added, increase the disperser speed to create a vortex (doughnut
effect) without incorporating excessive air.

o Disperse for 20-30 minutes, monitoring the temperature to ensure it does not exceed the
recommended limit for the binder and solvent system.

o Periodically take a sample and check the fineness of grind using a grinding gauge.
Continue dispersion until the desired fineness is achieved (typically 6-7 Hegman for many
industrial coatings).

o Once the desired fineness is reached, reduce the speed and add the remaining let-down
components of the millbase, if any. Mix until uniform.

. Protocol for Coating Formulation and Application
Objective: To prepare a finished coating and apply it to a substrate for testing.

Equipment: Laboratory mixer, film applicator (e.g., Bird applicator), test panels (e.g., steel,
aluminum).

Procedure:
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o In a separate container, prepare the let-down portion of the coating, which typically
includes the remaining binder, solvents, and any performance additives.

o Under slow agitation, add the prepared millbase to the let-down portion.
o Mix thoroughly until the coating is homogeneous.

o Adjust the viscosity of the coating to the desired range for the intended application method
using appropriate solvents.

o Apply the coating to standardized test panels at a specified wet film thickness using a film
applicator.

o Allow the coated panels to flash-off and then cure according to the binder manufacturer's
recommendations (e.g., air dry, bake at a specific temperature and time).

. Protocol for Performance Testing

Objective: To evaluate the key performance properties of the coating containing Pigment
Orange 16.

Methods: The following ASTM standard test methods are commonly used for evaluating
coatings:

o Color Measurement (ASTM D2244): Use a spectrophotometer to measure the Lab* color
values of the cured coating and compare them to a standard.

o Gloss (ASTM D523): Measure the specular gloss of the coating at 20° and/or 60° angles
using a gloss meter.

o Opacity (Contrast Ratio) (ASTM D2805): Apply the coating over a black and white
substrate and measure the reflectance over each area to calculate the contrast ratio.

o Chemical Resistance (ASTM D1308): Spot test the coating with various chemicals (e.g.,
acids, alkalis, solvents) for a specified duration and evaluate for any changes in
appearance.
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o Lightfastness and Weatherability (ASTM G154/G155): Expose coated panels to
accelerated weathering conditions in a QUV or Xenon arc chamber and periodically
evaluate for color change and gloss retention.

Workflow and Visualization

The following diagrams illustrate the typical workflow for evaluating a pigment in an industrial
coating and the key decision points in the formulation process.
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Caption: Pigment evaluation workflow from initial selection to final performance analysis.
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Caption: Decision-making process for formulating an industrial coating with Pigment Orange
16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021492#application-of-pigment-orange-16-in-
industrial-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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